Cas no 6065-55-0 (Propanedioic acid,2,2-dimethyl-, 1-ethyl 3-methyl ester)
Propanedioic acid, 2,2-dimethyl-, 1-ethyl 3-methyl ester is a diester derivative of dimethylmalonic acid, characterized by its ethyl and methyl ester functional groups. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of fine chemicals and specialty materials. Its sterically hindered structure enhances stability, making it suitable for applications requiring controlled reactivity. The compound’s balanced lipophilicity and ester groups facilitate its use in solvent formulations and as a precursor for pharmaceuticals or agrochemicals. Its well-defined molecular structure ensures consistent performance in synthetic pathways, offering reliability in research and industrial processes.
6065-55-0 structure
Product Name:Propanedioic acid,2,2-dimethyl-, 1-ethyl 3-methyl ester
CAS No:6065-55-0
MF:C8H14O4
MW:174.194363117218
CID:520187
Update Time:2026-04-29
Propanedioic acid,2,2-dimethyl-, 1-ethyl 3-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2,2-dimethyl-, 1-ethyl 3-methyl ester
- N-(4-bromophenyl)-6-nitro-1,1-dioxo-1,2-benzothiazol-3-amine
-
Computed Properties
- Exact Mass: 380.94194
- Monoisotopic Mass: 380.942
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 575
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.87
- Boiling Point: 560.6°C at 760 mmHg
- Flash Point: 292.8°C
- Refractive Index: 1.759
- PSA: 102.2
Propanedioic acid,2,2-dimethyl-, 1-ethyl 3-methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645375-500mg |
1-Ethyl 3-methyl 2,2-dimethylmalonate |
6065-55-0 | 98% | 500mg |
￥4968.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645375-1g |
1-Ethyl 3-methyl 2,2-dimethylmalonate |
6065-55-0 | 98% | 1g |
￥6458.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645375-5g |
1-Ethyl 3-methyl 2,2-dimethylmalonate |
6065-55-0 | 98% | 5g |
￥15733.00 | 2024-05-07 |
Propanedioic acid,2,2-dimethyl-, 1-ethyl 3-methyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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